Cas no 1432679-94-1 (6-bromo-8-fluoro-1,2,3,4-tetrahydroisoquinoline hydrochloride)

• Product Name: 6-bromo-8-fluoro-1,2,3,4-tetrahydroisoquinoline hydrochloride
• CAS No: 1432679-94-1
• MF: C₉H₁₀BrClFN
• MW: 266.53780412674
• CID: 4599549
• Update Time: 2025-10-28

6-bromo-8-fluoro-1,2,3,4-tetrahydroisoquinoline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-bromo-8-fluoro-1,2,3,4-tetrahydroisoquinoline hydrochloride

• Inchi： 1S/C9H9BrFN.ClH/c10-7-3-6-1-2-12-5-8(6)9(11)4-7;/h3-4,12H,1-2,5H2;1H
• InChI Key： YXMGIICHJFYOAG-UHFFFAOYSA-N
• SMILES： C1C2=C(C=C(Br)C=C2F)CCN1.[H]Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on 6-bromo-8-fluoro-1,2,3,4-tetrahydroisoquinoline hydrochloride

Introduction to 6-bromo-8-fluoro-1,2,3,4-tetrahydroisoquinoline hydrochloride (CAS No. 1432679-94-1)

6-bromo-8-fluoro-1,2,3,4-tetrahydroisoquinoline hydrochloride, identified by its CAS number 1432679-94-1, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the tetrahydroisoquinoline class, a structural motif renowned for its diverse biological activities and pharmacological relevance. The presence of both bromo and fluoro substituents in its molecular framework enhances its potential as a key intermediate in the synthesis of bioactive molecules.

The hydrochloride salt form of this compound ensures enhanced solubility and stability, making it a valuable candidate for various biochemical and pharmacological studies. The tetrahydroisoquinoline scaffold is particularly interesting due to its structural similarity to several natural alkaloids and pharmacologically active agents. This similarity has spurred extensive research into its derivatives, aiming to uncover novel therapeutic applications.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated aromatic compounds in drug design. The fluorine atom at the 8-position in 6-bromo-8-fluoro-1,2,3,4-tetrahydroisoquinoline hydrochloride plays a crucial role in modulating the compound's pharmacokinetic properties, including metabolic stability and binding affinity. This feature has made it a focal point in the development of next-generation pharmaceuticals.

Moreover, the bromo substituent at the 6-position contributes to the compound's reactivity and functionalization potential. This allows chemists to easily modify the molecule through various synthetic pathways, enabling the exploration of diverse pharmacological profiles. Such versatility is particularly valuable in drug discovery pipelines where rapid iteration and optimization are essential.

In the context of contemporary research, 6-bromo-8-fluoro-1,2,3,4-tetrahydroisoquinoline hydrochloride has been investigated for its potential role in treating neurological disorders. Studies have demonstrated that derivatives of tetrahydroisoquinoline exhibit neuroprotective and analgesic properties. The unique substitution pattern of this compound suggests that it may possess similar benefits while potentially offering improved efficacy and reduced side effects compared to existing therapies.

The synthesis of 6-bromo-8-fluoro-1,2,3,4-tetrahydroisoquinoline hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels. These methods often include transition metal catalysis and asymmetric synthesis techniques, which are critical for producing enantiomerically pure compounds essential for pharmaceutical applications.

From a computational chemistry perspective, molecular modeling studies have been conducted to understand the binding interactions of this compound with biological targets. These studies provide insights into its mechanism of action and help in designing more effective derivatives. The integration of computational tools with experimental data has become indispensable in modern drug discovery, allowing for more targeted and efficient development processes.

The pharmacological evaluation of 6-bromo-8-fluoro-1,2,3,4-tetrahydroisoquinoline hydrochloride has revealed promising results in preclinical models. Its ability to interact with specific receptors and enzymes suggests that it may serve as a lead compound for developing new treatments for conditions such as depression, Parkinson's disease, and chronic pain syndromes. Further preclinical studies are warranted to fully elucidate its therapeutic potential and safety profile.

Industrial-scale production of this compound requires stringent quality control measures to ensure consistency and compliance with regulatory standards. Manufacturers must adhere to Good Manufacturing Practices (GMP) to guarantee that the final product meets the required purity and potency specifications. This is particularly important for compounds intended for human use, where safety and efficacy are paramount.

The global market for specialized intermediates like 6-bromo-8-fluoro-1,2,3,4-tetrahydroisoquinoline hydrochloride is expanding due to increasing demand from pharmaceutical companies engaged in drug development. As research continues to uncover new therapeutic applications for tetrahydroisoquinoline derivatives, the demand for high-quality intermediates is expected to rise further.

In conclusion,6-bromo-8-fluoro-1,2,3,4-tetrahydroisoquinoline hydrochloride (CAS No. 1432679-94-1) represents a promising candidate in pharmaceutical research. Its unique structural features and biological activities make it a valuable asset in the quest for novel therapeutic agents. With ongoing advancements in synthetic chemistry and computational biology, this compound holds significant potential for future medical applications.